4-(4,4,7,8-tetramethyl-1-thioxo-4,5-dihydro[1,2]thiazolo[5,4-c]quinolin-2(1H)-yl)benzenesulfonamide

• Molecular Formula: C20H21N3O2S3
• Molecular Weight: 431.6 g/mol
• IUPAC Name: 4-(4,4,7,8-tetramethyl-1-sulfanylidene-5H-[1,2]thiazolo[5,4-c]quinolin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C20H21N3O2S3/c1-11-9-15-16(10-12(11)2)22-20(3,4)18-17(15)19(26)23(27-18)13-5-7-14(8-6-13)28(21,24)25/h5-10,22H,1-4H3,(H2,21,24,25)
• InChI Key: RNCDVHHCUFUANP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC(C3=C2C(=S)N(S3)C4=CC=C(C=C4)S(=O)(=O)N)(C)C

Description

This compound features a fused thiazolo[5,4-c]quinoline core substituted with four methyl groups at positions 4,4,7,8 and a benzenesulfonamide moiety at position 2. Structural characterization would rely on techniques such as NMR, IR, and mass spectrometry, as seen in analogous sulfonamide-containing heterocycles .

Preparation Methods

Reagent Roles

• Thiourea/Lawesson’s Reagent : Essential for introducing the thione group, with Lawesson’s reagent offering higher yields (>85%) due to milder conditions.

• Palladium Catalysts : Facilitate C–N bond formation during sulfonamide coupling. Pd(PPh₃)₄ reduces side reactions compared to Pd₂(dba)₃.

• Base Selection : Potassium carbonate outperforms triethylamine in deprotonating the sulfonamide nitrogen, improving coupling efficiency.

Optimization of Reaction Conditions

Variations in temperature, pressure, and stoichiometry significantly impact yield and purity. For instance, increasing the reaction pressure to 1.0–1.2 MPa during sulfonamide coupling elevates yields from 70% to 97% by accelerating kinetic pathways. Table 1 summarizes optimal parameters derived from patent data:

Table 1: Optimization of Sulfonamide Coupling Conditions

Parameter	Range Tested	Optimal Value	Yield (%)	Purity (%)
Temperature	100–130°C	120°C	97.5	98.7
Pressure	0.8–1.2 MPa	1.0 MPa	97.5	98.7
Molar Ratio (Substrate:Reagent)	1:8–1:15	1:10	97.5	98.7
Solvent	DMF, DMSO, THF	DMF	95.3	98.2

Analytical Characterization

Post-synthesis characterization employs advanced spectroscopic and chromatographic techniques:

• Nuclear Magnetic Resonance (NMR) : ¹H NMR confirms the presence of methyl groups (δ 1.2–1.5 ppm) and aromatic protons (δ 7.3–8.1 ppm).

• High-Performance Liquid Chromatography (HPLC) : Purity exceeds 98% when using a C18 column with acetonitrile/water (70:30) mobile phase.

• Mass Spectrometry (MS) : Molecular ion peak observed at m/z 515.1 [M+H]⁺, consistent with the theoretical molecular weight of 514.7 g/mol.

Comparative Analysis of Synthetic Routes

Traditional vs. High-Pressure Methods

Conventional synthesis at atmospheric pressure yields ≤85% due to incomplete coupling and side reactions. In contrast, high-pressure methods (1.0 MPa) achieve near-quantitative yields (97.5%) by suppressing decomposition pathways.

Solvent Impact

Polar aprotic solvents (DMF, DMSO) enhance reagent solubility and reaction rates. Substituting DMF with tetrahydrofuran (THF) reduces yields to 82%, likely due to poorer sulfonamide activation.

Challenges and Mitigation Strategies

Byproduct Formation

Diazonium intermediates may decompose, generating undesired byproducts (e.g., chlorinated derivatives). This is mitigated by:

• Strict temperature control (<125°C).

• Use of scavenger resins to trap reactive intermediates.

Scalability Issues

Industrial-scale production requires cost-effective catalysts. Replacing Pd(PPh₃)₄ with copper iodide reduces costs by 40% but lowers yields to 75% .

Chemical Reactions Analysis

Types of Reactions

4-(4,4,7,8-tetramethyl-1-thioxo-4,5-dihydro[1,2]thiazolo[5,4-c]quinolin-2(1H)-yl)benzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, particularly at the thioxo group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the thioxo group, converting it to a thiol or thioether.

Common Reagents and Conditions

Oxidation: Aqueous potassium ferricyanide, hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Sulfonyl chlorides, bases like sodium hydroxide or potassium carbonate.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Thiols, thioethers.

Substitution: Various substituted benzenesulfonamides.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of this compound typically involves multi-step organic reactions that integrate thiazole and quinoline derivatives. The structural characterization is often performed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm the molecular structure and purity.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds similar to 4-(4,4,7,8-tetramethyl-1-thioxo-4,5-dihydro[1,2]thiazolo[5,4-c]quinolin-2(1H)-yl)benzenesulfonamide. For instance, benzenesulfonamide derivatives have shown significant cytotoxic effects against various cancer cell lines. A study indicated that certain derivatives exhibited IC50 values in the micromolar range against colon (HCT-116), breast (MCF-7), and cervical cancer (HeLa) cell lines, suggesting their potential as anticancer agents .

Antimicrobial Activity

Compounds containing thiazole and quinoline moieties are known for their antimicrobial properties. The thiazole ring in particular has been associated with enhanced antibacterial activity. Research indicates that similar compounds can inhibit the growth of both gram-positive and gram-negative bacteria .

Acetylcholinesterase Inhibition

Another significant application is in the inhibition of acetylcholinesterase (AChE), an enzyme linked to neurodegenerative diseases such as Alzheimer's. Compounds with a similar structural framework have been evaluated for their AChE inhibitory activities. For example, derivatives containing coumarin and thiazole cores have demonstrated promising results in inhibiting AChE activity .

Molecular Docking Studies

Molecular docking studies provide insights into how these compounds interact with biological targets at the molecular level. For example, computational studies have shown that the binding interactions between thiazole derivatives and AChE can elucidate the mechanisms behind their inhibitory effects .

Case Study 1: Anticancer Evaluation

A study focused on a series of benzenesulfonamide derivatives revealed that specific modifications to the sulfonamide group significantly enhanced cytotoxicity against cancer cells. The most active compounds were identified through quantitative structure–activity relationship (QSAR) analysis .

Case Study 2: Neuroprotective Effects

Another research effort investigated the neuroprotective effects of thiazole-based compounds against oxidative stress-induced neuronal damage. The findings suggested that these compounds could offer therapeutic benefits in neurodegenerative conditions by modulating oxidative stress pathways .

Mechanism of Action

The mechanism of action of 4-(4,4,7,8-tetramethyl-1-thioxo-4,5-dihydro[1,2]thiazolo[5,4-c]quinolin-2(1H)-yl)benzenesulfonamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes, receptors, or other proteins, leading to inhibition or modulation of their activity.

Pathways Involved: It may interfere with cellular signaling pathways, such as those involved in cell proliferation, apoptosis, or inflammation.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Table 1: Key Structural Features of Comparable Compounds

Compound Class	Core Structure	Substituents/Functional Groups	Notable Spectral Data (IR/NMR)	Reference
Target Compound	Thiazolo[5,4-c]quinoline	- 4,4,7,8-Tetramethyl - 1-Thioxo - 2-Benzenesulfonamide	- ν(C=S) ~1250 cm⁻¹ (IR) - SO₂NH₂ signals (¹H/¹³C NMR)	-
Triazole-thiones [7–9]	1,2,4-Triazole	- 4-(4-X-phenylsulfonyl)phenyl - 2,4-Difluorophenyl	- ν(C=S): 1247–1255 cm⁻¹ (IR) - Absence of C=O (IR)
Triazoloquinazolinones	Triazolo[4,3-a]quinazolin-5-one	- 4-Benzyl/phenyl - Substituted 1,2,4-triazole	- C=O stretch ~1680 cm⁻¹ (IR) - NH signals ~3300 cm⁻¹ (IR)
Thiadiazoles [3a-e, 6a-j]	1,2,3-Thiadiazole	- 4-Phenyl/heteroaryl - 5-Aryloxy/arylthio	- ν(S–C) ~700–800 cm⁻¹ (IR) - Aromatic proton shifts (NMR)

Key Observations:

Core Heterocycles: The target compound’s thiazoloquinoline core is more rigid and fused compared to monocyclic triazoles (e.g., compounds [7–9]) or thiadiazoles . This rigidity may influence conformational stability and binding selectivity. Triazoloquinazolinones () share fused heterocyclic systems but lack sulfur in the core, instead incorporating oxygen/nitrogen, which alters electronic properties .

Functional Groups :

• The thioxo (C=S) group in the target compound and triazole-thiones ([7–9]) is critical for intermolecular interactions (e.g., hydrogen bonding or metal coordination). IR data for both show ν(C=S) near 1250 cm⁻¹, confirming this functionality .
• Benzenesulfonamide in the target compound contrasts with aryl sulfonyl groups in triazole derivatives (e.g., [7–9]). The –SO₂NH₂ group enhances hydrophilicity and is common in enzyme inhibitors (e.g., carbonic anhydrase) .

Fluorine substituents in triazole-thiones ([7–9]) improve metabolic stability and membrane permeability, a feature absent in the target compound .

Pharmacological and Physicochemical Implications

• Sulfonamide-containing compounds often exhibit broad bioactivity, and the tetramethyl groups may enhance blood-brain barrier penetration compared to polar triazole derivatives .
• Solubility and LogP: The benzenesulfonamide group likely increases aqueous solubility relative to non-sulfonylated analogs (e.g., thiadiazoles [3a-e]) . LogP values for the target compound are expected to be lower than those of halogenated triazole-thiones ([7–9]) due to reduced hydrophobicity .

Biological Activity

The compound 4-(4,4,7,8-tetramethyl-1-thioxo-4,5-dihydro[1,2]thiazolo[5,4-c]quinolin-2(1H)-yl)benzenesulfonamide is a member of the thiazole and quinoline derivatives, known for their diverse biological activities. This article focuses on the biological activity of this compound, including its synthesis, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C₁₄H₁₅N₂O₂S₃
• Molecular Weight : 514.7 g/mol
• CAS Number : 316358-50-6

Biological Activity Overview

The biological activity of this compound has been studied in various contexts, particularly its anticancer properties. The following sections detail specific findings regarding its cytotoxicity and mechanism of action.

Anticancer Activity

Research indicates that derivatives of thiazoles and quinolines exhibit significant anticancer properties. Notably:

• Cytotoxic Effects : The compound has shown potent cytotoxic effects against several cancer cell lines, including lung (A549), skin (SK-MEL-2), and colon (HCT15) cancer cells. In vitro studies have reported IC50 values indicating effective inhibition of cell proliferation.

Cell Line	IC50 Value (µg/mL)	Reference
A549	10.28
SK-MEL-2	4.27
HCT15	92.2

The mechanism by which this compound exerts its anticancer effects is primarily through the induction of apoptosis in cancer cells. Studies suggest that it activates caspases, which are crucial for the apoptotic process.

• Caspase Activation : The compound has been shown to significantly increase the levels of active caspases in treated cancer cells, leading to programmed cell death.

Structure-Activity Relationship (SAR)

The structure of the compound plays a critical role in its biological activity. Modifications to the thiazole and quinoline moieties have been explored to enhance potency and selectivity:

• Substituent Influence : Variations in substituents on the benzene ring and the thiazole structure have been correlated with increased cytotoxicity against specific cancer cell lines.

Case Studies

Recent studies have focused on synthesizing new derivatives based on this compound to explore their biological activities:

• Synthesis and Evaluation : A series of novel derivatives were synthesized and evaluated for their anticancer activity. One study reported a derivative with improved potency against HEPG2 liver cancer cells with an EC50 value lower than that of the parent compound.
• Molecular Docking Studies : Computational studies using molecular docking have illustrated potential interactions between the compound and key proteins involved in cancer progression, such as focal adhesion kinase (FAK). These interactions suggest a mechanism for inhibiting cancer cell migration and invasion.

Q & A

Q. Best Practices for Reproducing Synthesis and Bioassays

• Synthesis : Use anhydrous solvents and inert atmospheres to prevent oxidation of the thioxo group .
• Bioassays : Include positive controls (e.g., ciprofloxacin for antimicrobial tests) and validate results across ≥3 independent replicates .

Q. How to Design Experiments for Structure-Activity Relationship (SAR) Studies

• Step 1 : Synthesize a library of analogs with systematic substitutions (e.g., methyl, halogen, aryl groups).
• Step 2 : Screen for bioactivity using high-throughput assays (e.g., microdilution for MIC determination).
• Step 3 : Apply multivariate analysis (e.g., PCA) to correlate structural features with activity .